Cas no 25248-99-1 (Poly-beta-benzyl-L-aspartate)

• Product Name: Poly-beta-benzyl-L-aspartate
• CAS No: 25248-99-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 282331
• PubChem ID: 101186
• Update Time: 2025-04-19

Poly-beta-benzyl-L-aspartate Chemical and Physical Properties

Names and Identifiers

• Poly-beta-benzyl-L-aspartate
• POLY-B-BENZYL L-ASPARTATE MOL WT 15000-50000
• POLY-B-BENZYL-L-ASPARTATE
• L-Aspartic acid, 4-(phenylmethyl) ester, homopolymer
• Pbb-asp
• Poly-beta-benzyl-aspartate
• CS-W020671
• J-300068
• CHEBI:167842
• A851369
• (2S)-2-azaniumyl-4-oxo-4-phenylmethoxybutanoate
• SCHEMBL730848
• EN300-129701
• ZJ9URQ9GF6
• (2S)-2-amino-4-(benzyloxy)-4-oxobutanoic acid
• 2177-63-1
• .BETA.-BENZYL ASPARTATE
• H-Asp(OBzl)-OH
• CHEMBL4077582
• B3209
• L-Aspartic acid beta-benzyl ester
• UNII-ZJ9URQ9GF6
• beta-benzyl aspartate
• (S)-2-Amino-4-(benzyloxy)-4-oxobutanoic acid
• NS00015104
• L-Aspartic acid, 4-(phenylmethyl) ester
• beta-Benzyl L-aspartate
• (2S)-2-amino-4-oxo-4-phenylmethoxybutanoic acid
• 25248-99-1
• NSC-524167
• VGALFAWDSNRXJK-VIFPVBQESA-N
• AKOS015888231
• DS-13764
• 4-Benzyl L-Aspartate
• DTXSID101347319
• EINECS 218-541-8
• L-Aspartic acid 4-benzyl ester
• M03009
• Benzyl hydrogen beta-L-aspartate
• benzyl hydrogen beta-L-aspartate;H-Asp(OBzl)-OH
• MFCD00037208
• NSC 524167
• AKOS015924123
• 4-(Phenylmethyl) hydrogen L-aspartate
• Asp(Obzl)
• H-Asp-(OBzl)-OH
• HY-30230
• B-1010

• Inchi： 1S/C11H13NO4/c12-9(11(14)15)6-10(13)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,14,15)/t9-/m0/s1
• InChI Key： VGALFAWDSNRXJK-VIFPVBQESA-N
• SMILES： O(C(C[C@@H](C(=O)O)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.084458
• Monoisotopic Mass: 223.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: -2

Experimental Properties

• Density: 1.283
• Boiling Point: 413.1°Cat760mmHg
• Flash Point: 203.6°C

Poly-beta-benzyl-L-aspartate Security Information

• WGK Germany：3
• Storage Condition：−20°C